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Compound of Interest

Compound Name: 2-Amino-6-methoxyphenol

Cat. No.: B1281700 Get Quote

For researchers and scientists in the fast-paced world of drug development, maintaining a safe

and compliant laboratory environment is paramount. The proper disposal of chemical reagents,

such as 2-Amino-6-methoxyphenol, is a critical component of laboratory safety and

environmental responsibility. This guide provides essential, step-by-step procedures for the

safe handling and disposal of this compound, ensuring the protection of both laboratory

personnel and the environment.

2-Amino-6-methoxyphenol is a compound that requires careful management due to its

potential health and environmental hazards. It is classified as harmful if swallowed or inhaled,

and it can cause serious eye damage.[1] Furthermore, it is recognized as being harmful to

aquatic life with long-lasting effects.[1][2] Adherence to proper disposal protocols is therefore

not just a matter of regulatory compliance, but a fundamental aspect of responsible scientific

practice.

Key Data for 2-Amino-6-methoxyphenol
A thorough understanding of the properties and hazards of 2-Amino-6-methoxyphenol is the

first step in ensuring its safe handling and disposal. The following table summarizes key data

for this compound.
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Property/Hazard Data

Molecular Formula C₇H₉NO₂

Molecular Weight 139.15 g/mol [3]

Appearance Brown solid[4]

Melting Point 135 - 137 °C[4]

GHS Hazard Statements H302: Harmful if swallowed[1][2][3][5]

H312: Harmful in contact with skin[3]

H315: Causes skin irritation[3]

H318: Causes serious eye damage[1]

H319: Causes serious eye irritation[3]

H332: Harmful if inhaled[1][3][6]

H335: May cause respiratory irritation[3]

H370: Causes damage to organs

(cardiovascular system)[1]

H412: Harmful to aquatic life with long lasting

effects[1][2]

Step-by-Step Disposal Protocol
The disposal of 2-Amino-6-methoxyphenol must be conducted in a manner that prevents its

release into the environment and ensures the safety of all personnel.[1][2] The following

protocol outlines the necessary steps for its proper disposal.

1. Personal Protective Equipment (PPE): Before handling 2-Amino-6-methoxyphenol, it is
imperative to be outfitted with the appropriate PPE. This includes, but is not limited to:

Safety glasses or goggles

Chemical-resistant gloves
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A lab coat or other protective clothing

2. Waste Segregation: Proper segregation of hazardous waste is crucial to prevent dangerous

chemical reactions.[2][7][8] 2-Amino-6-methoxyphenol waste should be collected in a

designated, compatible container. Do not mix it with other, incompatible waste streams. For

instance, it should be segregated from strong oxidizing agents and strong acids.[4]

3. Container Labeling: All hazardous waste containers must be clearly and accurately labeled.

[7][8] The label for 2-Amino-6-methoxyphenol waste should include:

The words "Hazardous Waste"

The full chemical name: "2-Amino-6-methoxyphenol"

The specific hazards (e.g., "Harmful," "Eye Damage," "Environmental Hazard")

The date the waste was first added to the container

4. Waste Accumulation and Storage: Hazardous waste should be stored in a designated

Satellite Accumulation Area (SAA) within the laboratory.[4][6] This area must be at or near the

point of generation.[6] Key storage requirements include:

Keeping the waste container securely capped at all times, except when adding waste.[4][6]

Ensuring the container is in good condition and compatible with the chemical.

Storing the container in a location that does not interfere with normal laboratory operations.

5. Arranging for Disposal: Hazardous waste must not be disposed of down the drain or in

regular trash.[1][9] Disposal must be handled by a licensed hazardous waste disposal

company. Follow your institution's specific procedures for requesting a waste pickup. This

typically involves contacting your institution's Environmental Health and Safety (EHS)

department.[6]

6. Empty Container Disposal: An empty container that has held 2-Amino-6-methoxyphenol
must be managed properly. To be considered "empty," all waste must be removed.[8] For solid

residues, this means scraping the container clean. The container should then be triple-rinsed
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with a suitable solvent.[10] The rinsate from this process is also considered hazardous waste

and must be collected and disposed of accordingly.[11] Once properly decontaminated, and

with the label defaced, the container may be disposed of as non-hazardous waste.[1][8]

Disposal Workflow Diagram
The following diagram illustrates the logical flow of the disposal process for 2-Amino-6-
methoxyphenol.
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Figure 1: Disposal Workflow for 2-Amino-6-methoxyphenol
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Caption: Disposal Workflow for 2-Amino-6-methoxyphenol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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